Cas no 2227761-68-2 (rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid)
rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid
- rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid
- 2227761-68-2
- EN300-1554754
-
- Inchi: 1S/C23H24N2O6/c26-21(27)11-24-22(28)14-9-15(30-12-14)10-25-23(29)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,24,28)(H,25,29)(H,26,27)/t14-,15-/m0/s1
- InChI Key: SFHHAJCDASONJG-GJZGRUSLSA-N
- SMILES: O1C[C@@H](C(NCC(=O)O)=O)C[C@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 424.16343649g/mol
- Monoisotopic Mass: 424.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 114Ų
rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1554754-0.05g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 0.05g |
$1709.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-0.1g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 0.1g |
$1791.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-0.25g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 0.25g |
$1872.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-0.5g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 0.5g |
$1954.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-1.0g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 1g |
$2035.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-2.5g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 2.5g |
$3988.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-5.0g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 5g |
$5900.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-10.0g |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 10g |
$8749.0 | 2023-06-05 | ||
| Enamine | EN300-1554754-50mg |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 50mg |
$1709.0 | 2023-09-25 | ||
| Enamine | EN300-1554754-100mg |
rac-2-{[(3R,5R)-5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolan-3-yl]formamido}acetic acid |
2227761-68-2 | 100mg |
$1791.0 | 2023-09-25 |
rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid
Professional Introduction to Rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic Acid (CAS No. 2227761-68-2)
Rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid, a compound with the CAS number 2227761-68-2, represents a significant advancement in the field of medicinal chemistry and pharmacology. This compound has garnered considerable attention due to its unique structural features and promising biological activities, making it a subject of extensive research and development.
The molecular structure of rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid is characterized by a complex arrangement of functional groups, including an oxolane ring, an amine moiety, and a fluorenylmethoxycarbonyl (Fmoc) group. These components contribute to its diverse chemical properties and potential applications in drug design and synthesis.
In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid has been identified as a compound with potential therapeutic value due to its ability to interact with various biological targets. Specifically, its structure suggests that it may exhibit inhibitory effects on enzymes and receptors involved in inflammatory processes, making it a candidate for the treatment of chronic inflammatory diseases.
One of the most notable features of this compound is its stereochemistry. The presence of the (3R,5R) configuration in the oxolane ring contributes to its unique binding properties and enhances its interactions with biological targets. This stereochemical specificity is crucial for ensuring the efficacy and selectivity of pharmacological agents, as it can significantly influence their pharmacokinetic and pharmacodynamic profiles.
The use of the fluorenylmethoxycarbonyl (Fmoc) group in the molecule is another key aspect that merits attention. Fmoc groups are commonly employed in peptide synthesis due to their stability and ease of removal under mild conditions. In the context of rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid, the Fmoc group may serve as a protecting group for the amine moiety, allowing for selective functionalization at other sites within the molecule. This modular approach to drug design enables chemists to fine-tune the properties of the compound for optimal biological activity.
Recent studies have begun to explore the potential applications of rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid in various therapeutic areas. For instance, researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. Preliminary findings suggest that this compound may exhibit inhibitory activity against these enzymes, potentially leading to novel treatments for conditions like rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory potential, rac-2-{(3R,5R)-5-({(9H-fluoren-9-yli m m methoxycarbonyl}amino)methyloxolan - 3 - y lform amido } acetic acid has also been studied for its possible role in cancer therapy. The oxolane ring and other functional groups within its structure may interact with molecular targets involved in cell proliferation and apoptosis. By modulating these pathways, the compound could potentially inhibit tumor growth and induce cancer cell death. Further research is needed to fully elucidate these mechanisms and evaluate its efficacy in preclinical models.
The synthesis of rac - 2 - {( 3 R , 5 R ) - 5 - { ( ( 9 H - f luore n - 9 - y l ) m e th o x y c a r b o n y l } a m i n o ) m e t h y l o x o l a n - 3 - y l f o r m a m i d o } a c e t i c a c i d has been optimized by chemists specializing in organic synthesis. The process involves multiple steps, including protection-deprotection strategies and stereoselective reactions, to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to produce sufficient quantities of this compound for both laboratory studies and potential clinical trials.
The development of new pharmaceuticals relies heavily on innovative synthetic methodologies that allow for efficient production at scale. The synthesis of rac - 2 - {( 3 R , 5 R ) - 5 - { ( ( 9 H - f luore n - 9 - y l ) m e th o x y c a r b o n y l } a m i n o ) m e t h y l o x o l a n - 3 - y l f o r m a m i d o } a c e t i c a c i d exemplifies how cutting-edge chemistry can contribute to drug discovery. By leveraging state-of-the-art techniques such as flow chemistry and catalytic processes, researchers can streamline synthetic routes and reduce costs associated with large-scale production.
As interest in targeted therapies continues to grow, compounds like rac - 2 - {( 3 R , 5 R ) - 5 - { ( ( 9 H - f luore n - 9 - y l ) m e th o x y c a r b o n y l } a m i n o ) m e t h y l o x o l a n - 3 - y l f o r m a m i d o } a c e t i c acid are expected to play an increasingly important role in medical research. Their unique structural features and promising biological activities make them valuable tools for understanding disease mechanisms and developing new treatments. Future studies will likely focus on refining their pharmacological profiles and exploring their potential in clinical applications.
2227761-68-2 (rac-2-{(3R,5R)-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolan-3-ylformamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)